Cas no 1335140-92-5 (2-chloro-N-(4,5-dimethyl-1H-pyrazol-3-yl)-4-Pyrimidinamine)

• Product Name: 2-chloro-N-(4,5-dimethyl-1H-pyrazol-3-yl)-4-Pyrimidinamine
• CAS No: 1335140-92-5
• MF: C₉H₁₀ClN₅
• MW: 223.662199497223
• CID: 2112817
• Update Time: 2023-11-19

2-chloro-N-(4,5-dimethyl-1H-pyrazol-3-yl)-4-Pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4,5-dimethyl-1H-pyrazol-3-yl)-4-Pyrimidinamine
• JQDUCJAPWPBKNO-UHFFFAOYSA-N
• 2-chloro-N-(3,4-dimethyl-1H-pyrazol-5-yl)-4-pyrimidinamine
• CID 86675946
• 4-Pyrimidinamine, 2-chloro-N-(4,5-dimethyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C9H10ClN5/c1-5-6(2)14-15-8(5)12-7-3-4-11-9(10)13-7/h3-4H,1-2H3,(H2,11,12,13,14,15)
• InChI Key： JQDUCJAPWPBKNO-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1C(C)=C(C)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 66.5

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 497.5±40.0 °C(Predicted)
• pka: 15.00±0.50(Predicted)